Cas no 1806309-06-7 (4-Cyano-3-methoxypicolinic acid)

• Product Name: 4-Cyano-3-methoxypicolinic acid
• CAS No: 1806309-06-7
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 4904202
• Update Time: 2025-11-01

4-Cyano-3-methoxypicolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-methoxypicolinic acid

• Inchi： 1S/C8H6N2O3/c1-13-7-5(4-9)2-3-10-6(7)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： VMIXKHGQICETMP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=CN=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 0.4
• Topological Polar Surface Area: 83.2

Additional information on 4-Cyano-3-methoxypicolinic acid

4-Cyano-3-methoxypicolinic Acid: A Comprehensive Overview

The compound 4-Cyano-3-methoxypicolinic acid, identified by the CAS number 1806309-06-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of picolinic acids, which are known for their versatile applications in drug design, agricultural chemistry, and materials science. The name itself highlights its structural features: a picolinic acid backbone with a cyano group at the 4-position and a methoxy group at the 3-position.

Recent studies have demonstrated that 4-Cyano-3-methoxypicolinic acid exhibits remarkable biological activity, particularly in the context of metalloenzyme inhibition and metal chelation. Its ability to coordinate with metal ions such as zinc and copper has made it a promising candidate for the development of therapeutic agents targeting diseases associated with metal dyshomeostasis, such as Alzheimer's disease and cancer.

The synthesis of 4-Cyano-3-methoxypicolinic acid involves a multi-step process that typically begins with the preparation of picolinic acid derivatives. Researchers have explored various synthetic pathways, including nucleophilic substitution, condensation reactions, and oxidative coupling, to optimize the yield and purity of this compound. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high product quality.

In terms of biological applications, 4-Cyano-3-methoxypicolinic acid has been extensively studied for its potential as a chelating agent in metal-based therapies. For instance, its ability to bind to zinc ions has been leveraged in the design of drugs targeting zinc-dependent enzymes, which play critical roles in cellular signaling and proliferation. Preclinical studies have demonstrated that this compound can effectively inhibit the activity of matrix metalloproteinases (MMPs), which are implicated in tumor invasion and metastasis.

Beyond its therapeutic potential, 4-Cyano-3-methoxypicolinic acid has also found applications in agricultural chemistry as a plant growth regulator. Its ability to modulate plant responses to environmental stressors such as drought and salinity has made it a valuable tool in crop protection and yield enhancement. Recent research has focused on understanding the molecular mechanisms underlying its effects on plant metabolism and stress tolerance.

The structural versatility of 4-Cyano-3-methoxypicolinic acid allows for further functionalization to tailor its properties for specific applications. For example, researchers have explored the incorporation of additional functional groups to enhance its solubility, stability, or bioavailability. These modifications have opened new avenues for its use in drug delivery systems and nanotechnology.

In conclusion, 4-Cyano-3-methoxypicolinic acid, with its unique structural features and diverse biological activities, continues to be a focal point in chemical research and development. As new insights into its properties emerge, this compound holds immense promise for advancing both medical therapies and agricultural practices.